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Compound of Interest

Compound Name: Acid Brown 283

Cat. No.: B1172437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

Acid Brown 283 (CAS No. 12219-66-8), a monoazo 1:2 metal complex dye. The information is

compiled from various technical datasheets and safety documentation to serve as a valuable

resource for professionals in research and development.

Chemical Identity and Physical Properties
Acid Brown 283 is a synthetic organic dye characterized by its brown, powdery appearance.[1]

[2] While its exact molecular structure is not widely published, its molecular formula is reported

as C₂₀H₁₂N₂Na₂O₇S₂.[3] Based on this formula, the calculated molecular weight is

approximately 502.44 g/mol . This dye is known to be soluble in water.[2][4]
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Identifier Value

Chemical Name Acid Brown 283

C.I. Name C.I. Acid Brown 283[1][5]

CAS Number 12219-66-8[1][5]

Molecular Formula C₂₀H₁₂N₂Na₂O₇S₂[3]

Molecular Weight ~502.44 g/mol

Physical Appearance Brown Powder[1][2]

Solubility
Soluble in water, alcohol, and ketone; slightly

soluble in acid and ether.[4]

Proposed Chemical Structure
The definitive chemical structure of Acid Brown 283 is not readily available in public literature.

However, its classification as a monoazo, 1:2 metal complex dye provides insight into its

general composition.[1][5] The molecular formula C₂₀H₁₂N₂Na₂O₇S₂ is identical to that of the

well-characterized dye, Azorubine (C.I. Acid Red 14). This suggests that Acid Brown 283 is

likely an isomer of Azorubine, differing in the substitution pattern on the aromatic rings or the

coordination of the metal ion. A generalized structure of a 1:2 metal complex azo dye is

presented below.
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Caption: Generalized structure of a 1:2 metal complex azo dye.

Reactivity and Stability
Acid Brown 283 is stable under normal temperatures and pressures.[6] However, it is sensitive

to light and may gradually fade upon exposure.[4] It exhibits strong resistance to alkalis.[4]

Incompatible materials to avoid include strong oxidizing and reducing agents.[6] Hazardous

decomposition products upon combustion may include irritating and toxic fumes and gases.[6]
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Parameter Description

Chemical Stability Stable under normal conditions.[6]

Conditions to Avoid
Light exposure, excess heat, incompatible

materials.[4][6]

Incompatible Materials
Strong oxidizing agents, strong reducing agents.

[6]

Hazardous Decomposition
Irritating and toxic fumes and gases upon

combustion.[6]

Experimental Protocols
Detailed experimental protocols for the synthesis of Acid Brown 283 are not publicly available.

However, the general synthesis of 1:2 metal complex azo dyes involves a multi-step process.

General Synthesis Workflow for 1:2 Metal Complex Azo
Dyes

Diazotization of Aromatic Amine Azo Coupling with Naphthol Derivative Metallization with a Metal Salt (e.g., Chromium) Isolation and Purification of the Dye Complex

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a 1:2 metal complex azo dye.

Methodology:

Diazotization: An aromatic amine is treated with a source of nitrous acid (e.g., sodium nitrite

and a strong acid) at low temperatures to form a diazonium salt.

Azo Coupling: The diazonium salt is then reacted with a coupling component, typically a

naphthol derivative, to form the azo dye ligand.

Metallization: The azo dye ligand is then complexed with a metal salt, such as a chromium or

cobalt salt, in a 2:1 ligand-to-metal ratio. This step is often carried out at elevated
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temperatures.

Isolation and Purification: The final 1:2 metal complex dye is isolated from the reaction

mixture and purified, often through precipitation and washing.

Spectral Data
Specific spectral data for Acid Brown 283, such as Nuclear Magnetic Resonance (NMR),

detailed Infrared (IR), Mass Spectrometry, and UV-Visible spectra, are not readily available in

the public domain. A general description of the infrared spectrum indicates the presence of N-H

and C=O stretching vibrations.[4] For reference, the UV-Visible spectrum of a typical brown azo

dye would be expected to show broad absorption across the visible spectrum.

Safety and Handling
Hazard Identification:

Harmful if swallowed.[6]

May cause irritation to the eyes, skin, and respiratory tract.[4][6]

May cause allergic reactions in sensitive individuals.[4]

Handling and Storage:

Handling: Use with adequate ventilation and wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a respirator.[4][6] Minimize dust generation.

Wash thoroughly after handling.[6]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[4][6] Keep

away from light, heat, and incompatible materials.[4][6]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[6]
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Skin Contact: Flush skin with plenty of soap and water. Seek medical attention if irritation

develops.[6]

Ingestion: If conscious, give 2-4 cupfuls of milk or water. Seek immediate medical attention.

[6]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[6]

This guide is intended for informational purposes for a professional audience. All laboratory

work should be conducted in accordance with established safety protocols and with a thorough

understanding of the potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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